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Compound of Interest

Compound Name: Deuterium chloride

Cat. No.: B128001 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the safe handling and disposal of Deuterium
Chloride (DCl) in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development who work with this substance.

Immediate Safety and Hazard Information
Deuterium chloride is a corrosive gas that is toxic if inhaled and causes severe skin burns and

eye damage.[1][2] It is supplied as a liquefied gas under pressure, which may explode if

heated.[1] The gas reacts with water to form corrosive acids.[1] Direct contact with the liquid

can cause frostbite.[1] Due to these significant hazards, stringent safety measures are

imperative.

Exposure Limits
Adherence to established exposure limits is crucial to prevent adverse health effects. The

following table summarizes the key occupational exposure limits for deuterium chloride.
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Jurisdiction/A
gency

Limit Type Value (ppm) Value (mg/m³) Notes

EU ELV
Time Weighted

Average (TWA)
1 ppm 2 mg/m³

8-hour reference

period

EU ELV

Short Term

Exposure Limit

(STEL)

5 ppm 8 mg/m³
15-minute

reference period

EH40 WEL

Short Term

Exposure Limit

(STEL)

10 ppm 15 mg/m³ -

ACGIH OEL Ceiling (C) 2 ppm -

Upper

Respiratory Tract

Irritation.[3]

OSHA PEL Ceiling (C) - 7 mg/m³
Approximate

value.[3]

Source:[1][3]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical and depends on the specific task and potential for

exposure.

Respiratory Protection
Routine Operations (in ventilated areas): For work in a properly functioning fume hood or

with adequate local exhaust ventilation, a full-face respirator with multi-purpose combination

(US) or type ABEK (EN 14387) respirator cartridges may be appropriate as a backup to

engineering controls.[2]

High-Risk Operations or Unknown Concentrations: In areas where the concentration is

unknown, exceeds exposure limits, or during emergency situations, a self-contained

breathing apparatus (SCBA) or a positive pressure air line with a mask and escape pack is

mandatory.[1][2] Users of breathing apparatus must be properly trained.[1]
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Eye and Face Protection
Minimum Requirement: Tightly fitting safety goggles are required for all tasks involving

deuterium chloride.[2]

Cylinder Handling: When connecting, disconnecting, or opening cylinders, a full face shield

(minimum 8-inch) must be worn in addition to safety glasses.[1][2][4] Readily accessible eye

wash stations are required.[1]

Hand Protection
Chemical Resistance: Acid-resistant gloves (e.g., butyl rubber, neoprene, polyethylene) are

required when there is a risk of contact.[1] The breakthrough time of the selected gloves

must be greater than the intended period of use.[1]

Cylinder Handling: Sturdy work gloves are recommended for handling the gas cylinders

themselves.[1]

Skin and Body Protection
Standard Laboratory Work: A lab coat or chemical-resistant apron is recommended.

Cylinder Operations: An acid-resistant splash suit should be worn when connecting,

disconnecting, or opening cylinders.[1]

Footwear: Safety shoes are recommended when handling cylinders.[1]

Emergency Situations: In the event of a large release or emergency, an encapsulated

chemical protective suit is necessary.[1]

Operational Plan: Step-by-Step Handling
Procedures
Safe handling requires a combination of proper equipment, a controlled environment, and

methodical procedures.

Preparation and System Setup
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Ventilation: Ensure all work is conducted in a well-ventilated area, preferably within a

laboratory fume hood with adequate ventilation.[1][2][3][4][5][6]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher are immediately accessible and operational.[1]

System Purge: Before introducing deuterium chloride, thoroughly purge the entire gas

handling system with a dry, inert gas such as nitrogen or helium.[1]

Backflow Prevention: Always use a backflow protective device in the piping to prevent

reverse flow into the cylinder.[1]

Cylinder Handling and Connection
Transport: Move cylinders using a suitable hand truck. Do not drag or roll cylinders.

Secure Cylinder: Store and use cylinders in a vertical position, properly secured to a wall or

bench with a chain or strap to prevent toppling.[1]

Regulator and Tubing: Use regulators and tubing specifically designed for corrosive gases.

Connection: When connecting the cylinder, wear the appropriate PPE (face shield, safety

glasses, acid-resistant gloves). Open the valve slowly.

Storage
Location: Store cylinders in a cool, dry, well-ventilated, and secure area, away from

incompatible materials and heat sources.[1][6]

Segregation: Full and empty cylinders should be stored separately.[1]

Protection: Protect cylinders from corrosion.[1] Valve protection caps and outlet caps or

plugs should remain in place when the cylinder is not in use.[1]

Access: Store cylinders in an area accessible only to qualified or authorized personnel.

Emergency Plan: Spills, Leaks, and Exposure
Immediate and correct response to an incident is vital.
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Caption: Workflow for responding to a deuterium chloride release.

First Aid Procedures
Inhalation: Immediately move the affected person to fresh air and keep them warm and at

rest.[1] If breathing has stopped, apply artificial respiration. Seek immediate medical

attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1][2] Flush the affected skin

with copious amounts of water.[1] Immediate medical treatment is necessary.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[5] Remove contact lenses if present and easy to do.[1][2] Continue rinsing and

seek immediate medical attention from an ophthalmologist.[5]

Ingestion (of solution): Do NOT induce vomiting.[2][4] Rinse the mouth with water. Never give

anything by mouth to an unconscious person. Call a physician immediately.[2][5]

Disposal Plan
Deuterium chloride and its containers must be disposed of as hazardous waste in accordance

with all local, state, and federal regulations.

Product Disposal: Do not attempt to vent the gas to the atmosphere.[1] Unused product

should be returned to the supplier in its original cylinder.[1] For solutions, contact a licensed

professional waste disposal service.[4]

Container Disposal: Do not reuse empty cylinders. Return the cylinder to the supplier with

the valve securely closed and the valve cap in place.[1] Handle uncleaned containers with

the same precautions as the product itself.[7]

Spill Residue: Absorbent material contaminated with deuterium chloride solution must be

collected in suitable, closed containers and disposed of as hazardous waste.[2]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[1][2][5] If a discharge into a sewage plant is possible, the acidic product typically needs to

be neutralized first.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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